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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclopentane

Cat. No.: B8640889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloro-1-methylcyclopentane is a cyclic tertiary alkyl halide with the chemical formula

C₆H₁₁Cl. It is a colorless to pale yellow liquid at room temperature.[1] This compound serves as

a building block in organic synthesis and is of interest in materials science and pharmaceutical

development.[1] Its physical properties are crucial for its handling, reaction setup, and

purification, as well as for predicting its behavior in various chemical systems. Understanding

these properties is fundamental for researchers working with this compound.

Core Physical Properties
The physical characteristics of 1-Chloro-1-methylcyclopentane are determined by its

molecular structure: a five-membered carbon ring with a chlorine atom and a methyl group

attached to the same carbon. This tertiary chloride structure influences its reactivity and

intermolecular forces, which in turn dictate its bulk properties.

Quantitative Data Summary
A compilation of the key physical properties of 1-Chloro-1-methylcyclopentane is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8640889?utm_src=pdf-interest
https://www.benchchem.com/product/b8640889?utm_src=pdf-body
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/product/b8640889?utm_src=pdf-body
https://www.benchchem.com/product/b8640889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Units

Molecular Formula C₆H₁₁Cl

Molecular Weight 118.6045 g/mol

CAS Number 6196-85-6

Appearance Colorless to pale yellow liquid

Density 0.98 g/cm³

Boiling Point 132.9 °C (at 760 mmHg)

Melting Point Not Available

Refractive Index 1.452

Vapor Pressure 10.7 mmHg (at 25°C)

Flash Point 20.2 °C

Solubility
Soluble in organic solvents

(pentane, chloroform, DCM)

Note: Data sourced from multiple chemical suppliers and databases.[1][2][3]

Logical Relationships of Physical Properties
The physical properties of 1-Chloro-1-methylcyclopentane are interconnected, primarily

influenced by its molecular weight and the polarity of the carbon-chlorine bond. The following

diagram illustrates these relationships.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.benchchem.com/product/b8640889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight (118.60 g/mol)

Boiling Point (132.9 °C)

Increases London
Dispersion Forces

Density (0.98 g/cm³)

Polar C-Cl Bond
(Dipole-Dipole Interactions)

Adds Dipole-Dipole
Attractions

Solubility

Soluble in Organic Solvents

Like dissolves like

Insoluble in Water

Non-polar alkyl part
dominates

Click to download full resolution via product page

Caption: Intermolecular forces and their effect on physical properties.

Experimental Protocols
Detailed methodologies for the synthesis of 1-Chloro-1-methylcyclopentane and the

measurement of its key physical properties are outlined below.

Synthesis of 1-Chloro-1-methylcyclopentane from 1-
Methylcyclopentanol
This procedure is based on the nucleophilic substitution reaction of a tertiary alcohol with

concentrated hydrochloric acid, a common method for preparing tertiary alkyl halides.[4][5][6]

Materials:

1-Methylcyclopentanol

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)
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Separatory funnel

Round-bottom flask

Distillation apparatus

Procedure:

In a separatory funnel, place 1-methylcyclopentanol.

Cool the separatory funnel in an ice bath and slowly add an excess of cold, concentrated

hydrochloric acid.

Stopper the funnel and shake vigorously for 10-15 minutes, periodically venting to release

pressure.

Allow the layers to separate. The upper layer is the organic product.

Drain the lower aqueous layer.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

remaining acid.

Wash the organic layer with water.

Dry the organic layer over anhydrous magnesium sulfate.

Decant the dried liquid into a round-bottom flask.

Purify the 1-Chloro-1-methylcyclopentane by distillation, collecting the fraction that boils

around 133°C.

Measurement of Physical Properties
1. Boiling Point Determination (Micro Method): This method is suitable for small quantities of

liquid.[1][7][8]

Apparatus:
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Thiele tube or beaker with heating oil

Thermometer

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Procedure:

Attach the small test tube to the thermometer with a rubber band, ensuring the bottom of the

test tube is level with the thermometer bulb.

Add a few drops of 1-Chloro-1-methylcyclopentane to the test tube.

Place a capillary tube, open end down, into the test tube.

Place the assembly in a Thiele tube or an oil bath.

Heat the apparatus gently. As the liquid heats, a stream of bubbles will emerge from the

capillary tube.

When a continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube as it cools.

2. Density Measurement (Pycnometer Method): A pycnometer is used for precise density

measurements of liquids.[2][3][9][10]

Apparatus:

Pycnometer (a small glass flask with a fitted stopper containing a capillary)

Analytical balance

Procedure:

Weigh the clean, dry pycnometer (m₁).
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Fill the pycnometer with distilled water of a known temperature and density (ρ_water). Insert

the stopper, allowing excess water to exit through the capillary. Dry the outside and weigh

(m₂).

Empty and dry the pycnometer.

Fill the pycnometer with 1-Chloro-1-methylcyclopentane, stopper it, dry the exterior, and

weigh (m₃).

The volume of the pycnometer is calculated as V = (m₂ - m₁) / ρ_water.

The density of the sample is then calculated as ρ_sample = (m₃ - m₁) / V.

3. Refractive Index Measurement (Abbe Refractometer): The refractive index is a measure of

how light bends as it passes through the liquid and is a characteristic property.[11][12][13]

Apparatus:

Abbe Refractometer

Dropper

Ethanol and lens paper for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry.

Using a dropper, place a few drops of 1-Chloro-1-methylcyclopentane onto the prism.

Close the prism and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the light source and mirror for optimal illumination.

Turn the coarse and fine adjustment knobs until the boundary between the light and dark

fields is sharp and centered on the crosshairs.

Read the refractive index from the scale.
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Synthesis and Purification Workflow
The following diagram outlines the general workflow for the synthesis and subsequent

purification of 1-Chloro-1-methylcyclopentane.
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Caption: Synthesis and purification workflow for 1-Chloro-1-methylcyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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